Cas no 2138345-86-3 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid
• CAS No: 2138345-86-3
• MF: C₉H₈N₄O₄S
• MW: 268.249219894409
• CID: 6357076
• PubChem ID: 165472364
• Update Time: 2025-05-20

3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid
• 2138345-86-3
• EN300-1115023

• Inchi： 1S/C9H8N4O4S/c1-18(16,17)6-4-11-13(5-6)8-7(9(14)15)2-3-10-12-8/h2-5H,1H3,(H,14,15)
• InChI Key： YHCNRPALBPRADF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2=C(C(=O)O)C=CN=N2)C=1)(=O)=O

Computed Properties

• Exact Mass: 268.02662592g/mol
• Monoisotopic Mass: 268.02662592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 123Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid

Introduction to 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid (CAS No. 2138345-86-3)

3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138345-86-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities. The compound features a pyridazine core substituted with a methanesulfonyl group and a pyrazole moiety, which are both known for their roles in modulating various biological pathways. Its unique structural framework positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The pyridazine ring is a six-membered aromatic system that serves as a versatile scaffold in medicinal chemistry. It is characterized by two adjacent nitrogen atoms, which can participate in hydrogen bonding and interact with biological targets. In 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid, the pyridazine ring is further functionalized with a carboxylic acid group at the 4-position, enhancing its potential for further derivatization and interaction with biological systems.

Adjacent to the pyridazine core is a 4-methanesulfonyl-substituted pyrazole moiety. The methanesulfonyl group (–SO₂CH₃) is a strong electron-withdrawing substituent that can influence the electronic properties of the molecule. This group is often employed in medicinal chemistry to enhance binding affinity and metabolic stability. The pyrazole ring, on the other hand, is known for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these two heterocyclic systems in 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid suggests a multifaceted interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. These techniques have been instrumental in predicting the binding modes of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid with potential target proteins. Studies indicate that the methanesulfonyl group and the carboxylic acid moiety play crucial roles in stabilizing interactions with biological receptors, suggesting their importance in drug design.

The synthesis of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methanesulfonyl group into the pyrazole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have explored various synthetic routes, including sulfonylation reactions and cyclization processes, to optimize the production of this compound.

In terms of biological activity, preliminary studies on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid have shown promising results in modulating certain enzyme activities. For instance, its ability to interact with kinases and phosphodiesterases has been investigated, suggesting potential applications in treating diseases associated with aberrant signaling pathways. Additionally, its structural features make it a candidate for developing inhibitors targeting specific therapeutic pathways.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid due to their diverse biological activities and synthetic flexibility. The compound’s unique combination of functional groups allows for extensive structural modifications, enabling researchers to fine-tune its pharmacological properties. This adaptability makes it an attractive scaffold for developing novel drug candidates.

One of the most compelling aspects of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridazine-4-carboxylic acid is its potential in addressing unmet medical needs. With an aging global population and rising prevalence of chronic diseases, there is a continuous demand for new therapeutic agents. This compound’s multifaceted structural features make it a valuable asset in the quest for innovative treatments.

The future directions for research on 3-(4-methanesulfonyl-1H-pyrazol-1-y l)pyridazine - 4 - carbox ylic aci d include further exploration of its pharmacological profile through in vitro and in vivo studies. Investigating its interactions with specific disease-relevant targets will provide insights into its therapeutic potential. Additionally, exploring synthetic modifications to enhance its bioavailability and reduce potential side effects will be crucial steps toward clinical translation.

In conclusion, 3 -( 4 - meth anes ulf on y l - 1 H - py ra z ol - 1 - y l ) p y rid az ine - 4 - car box ylic aci d ( CAS No . 2138345 - 86 - 3 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable compound for drug discovery efforts . As research continues to uncover new therapeutic applications , this molecule is poised to play an important role in addressing global health challenges .